Cas no 88962-13-4 (2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-)

2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)- structure
88962-13-4 structure
Product Name:2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-
CAS No:88962-13-4
MF:C9H12O3S
MW:200.254781723022
CID:618062
PubChem ID:19809069
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(3-hydroxybutyl)-
    • 5-(3-hydroxybutyl)thiophene-2-carboxylic acid
    • LLIXWOGVCHHOTC-UHFFFAOYSA-N
    • 88962-13-4
    • 5-(3-hydroxybutyl)-2-thiophenecarboxylic acid
    • SCHEMBL9684214
    • 5-(3-hydroxy-butyl)-2-thiophenecarboxylic acid
    • DTXSID20600162
    • Inchi: 1S/C9H12O3S/c1-6(10)2-3-7-4-5-8(13-7)9(11)12/h4-6,10H,2-3H2,1H3,(H,11,12)
    • InChI Key: LLIXWOGVCHHOTC-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1CCC(C)O

Computed Properties

  • Exact Mass: 200.05071541g/mol
  • Monoisotopic Mass: 200.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 85.8Ų
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